BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ethyl N-(3-
chlorophenyl)-N-hydroxycarbamate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

ethyl N-(3-chlorophenyl)-N-
Compound Name:

hydroxycarbamate
CAS No.: 28266-71-9
Cat. No.: B11955609

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is a distinct chemical entity situated at the
intersection of carbamate and hydroxylamine functionalities. This guide provides a
comprehensive technical overview of its chemical structure, physicochemical properties, and a
proposed synthetic route, designed to empower researchers in their exploratory studies. While
this compound is cataloged for early-stage discovery, indicating a landscape ripe for
investigation, this document synthesizes the available data to provide a foundational
understanding. We will delve into a validated, generalizable protocol for the synthesis of N-aryl-
N-hydroxycarbamates, which serves as a robust starting point for the specific synthesis of the
titte compound. Furthermore, this guide will explore the potential applications of this chemical
scaffold in drug discovery and agrochemical development, drawing insights from the
established biological activities of related N-aryl carbamate and N-hydroxycarbamate
derivatives.
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Chemical Identity and Physicochemical Properties

Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is a molecule characterized by a central
carbamate group where the nitrogen atom is substituted with both a 3-chlorophenyl group and
a hydroxyl group. This unique arrangement of functional groups imparts specific electronic and
steric properties that are of interest in medicinal and materials chemistry.

Structural Information

The definitive structure of ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is represented by
the following chemical identifiers:

o |[UPAC Name: ethyl (3-chlorophenyl)(hydroxy)carbamate

CAS Number: 28266-71-9[1][2][3]

Molecular Formula: CoH10CINO3[1][2]

Molecular Weight: 215.63 g/mol [2]

SMILES: CCOC(=0)N(0)C1=CC=CC(Cl)=C1[2]

INChl Key: BZQLWRGYQZCYNE-UHFFFAOYSA-N
Diagram 1: Chemical Structure of Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate

A 2D representation of the molecular structure.

Physicochemical Data

A summary of the key physicochemical properties is provided in Table 1. These parameters are
crucial for predicting the compound's behavior in biological systems and for designing
experimental protocols.
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Property Value Source
Molecular Weight 215.63 g/mol [2]
XLogP3 2.4 [4]
Topological Polar Surface Area

(TPSA) 49.77 Az [2]
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 3 [2]
Rotatable Bonds 2 [2]

Note: The XLogP3 and TPSA values are computationally predicted and serve as valuable
estimates for solubility and permeability characteristics.

Synthesis and Manufacturing

While a specific, peer-reviewed synthesis protocol for ethyl N-(3-chlorophenyl)-N-
hydroxycarbamate is not readily available in the public domain, a robust and generalizable
method for the synthesis of N-aryl-N-hydroxy carbamates has been reported. This procedure
involves the zinc-mediated reduction of the corresponding nitroarene in the presence of an
acylating agent.[5] This approach is advantageous as it avoids the isolation of the often-
unstable N-arylhydroxylamine intermediate.

Proposed Synthetic Pathway

The synthesis of ethyl N-(3-chlorophenyl)-N-hydroxycarbamate can be envisioned to
proceed via a two-step, one-pot reaction from 1-chloro-3-nitrobenzene.

Diagram 2: Proposed Synthesis of Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate

Zn, NH4CI f-—-—--—--—-—----------------  Ethyl chloroformate (
l } o } THF/H20,0°Ctort !\ ) [ Et3N, -78°C tort [ Ethyl N-(3-chlorophenyl)-N-
1-Chloro-3-nitrobenzene V: [N-(3-Chlorophenyl)hydroxylamine] : VK hydroxycarbamate

Click to download full resolution via product page
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A schematic of the proposed two-step synthesis.

Detailed Experimental Protocol (General Procedure)

This protocol is adapted from a reported procedure for the synthesis of N-aryl-N-hydroxy
carbamates and should be optimized for the specific substrate.[5]

Materials:

1-Chloro-3-nitrobenzene

e Zinc dust

o Ammonium chloride (NH4Cl)

e Tetrahydrofuran (THF)

o Water (deionized)

o Ethyl chloroformate

o Triethylamine (EtsN)

e Diethyl ether (Et20)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine (saturated agueous NaCl solution)
e Anhydrous magnesium sulfate (MgSQOa)
« Silica gel for column chromatography

o Ethyl acetate (EtOAC)

Hexanes

Procedure:
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¢ Reduction of the Nitroarene:

o To a solution of 1-chloro-3-nitrobenzene (1.0 eq) in a 2:1 mixture of THF and water, add
ammonium chloride (1.1 eq).

o Cool the mixture to 0 °C in an ice bath.
o Add zinc dust (4.0 eq) portion-wise, maintaining the temperature below 10 °C.

o Allow the reaction to warm to room temperature and stir until the starting material is
consumed (monitor by TLC).

e In-situ Acylation:
o Cool the reaction mixture to -78 °C (dry ice/acetone bath).

o Add triethylamine (2.0 eq) followed by the dropwise addition of ethyl chloroformate (1.1
eq).

o Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.
o Work-up and Purification:

o Quench the reaction with the addition of water.

o Extract the aqueous layer with diethyl ether (3 x volumes).

o Combine the organic layers and wash with saturated aqueous NaHCOs solution, water,
and brine.

o Dry the organic layer over anhydrous MgSOQea, filter, and concentrate under reduced
pressure.

o Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes to yield the desired ethyl N-(3-chlorophenyl)-N-
hydroxycarbamate.
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Self-Validation: The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC) to ensure complete consumption of the starting material and formation
of the product. The final product's identity and purity should be confirmed by analytical
techniques such as *H NMR, 13C NMR, and Mass Spectrometry.

Potential Applications and Biological Context

While specific biological data for ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is not
extensively documented, the N-aryl carbamate and N-hydroxycarbamate moieties are present
in numerous compounds with significant biological activities. This suggests that the title
compound could serve as a valuable scaffold or intermediate in drug discovery and
agrochemical research.

Relevance in Medicinal Chemistry

e Anticancer Agents: The N-hydroxycarbamate (hydroxamate) group is a known zinc-binding
motif found in several histone deacetylase (HDAC) inhibitors, which are an established class
of anticancer drugs.

o Antimicrobial Agents: N-aryl carbamates have been investigated for their fungicidal and
antibacterial properties. A recent study highlighted the potential of novel N-aryl carbamate
derivatives as fungicidal agents.[6] Although this study did not include the title compound, it
underscores the potential of this chemical class.

e Enzyme Inhibition: The carbamate functional group can act as a covalent or non-covalent
inhibitor of various enzymes, particularly serine hydrolases.

Utility in Agrochemicals

N-aryl carbamates have a long history of use as pesticides and herbicides. The specific
substitution pattern on the aromatic ring plays a crucial role in determining the target and
potency. N-hydroxycarbamate compounds are also recognized as useful intermediates for the
synthesis of pesticides.[7]

Safety and Handling
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As with any research chemical, ethyl N-(3-chlorophenyl)-N-hydroxycarbamate should be
handled with appropriate care in a well-ventilated laboratory fume hood. Personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Based on the GHS information for this compound, it is classified as hazardous to the aquatic
environment.[2]

o Hazard Statement: H400 (Very toxic to aquatic life)

e Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),
P501 (Dispose of contents/container in accordance with local regulations)

For more detailed information, it is advisable to consult the Safety Data Sheet (SDS) from the
supplier.

Conclusion

Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate represents a chemical entity with significant
potential for further exploration in the fields of medicinal chemistry and materials science. This
guide has provided a comprehensive overview of its chemical structure, properties, and a
detailed, adaptable synthetic protocol. While the biological activity of this specific molecule
remains to be fully elucidated, the known activities of related N-aryl carbamates and N-
hydroxycarbamates provide a strong rationale for its investigation as a lead compound or a
versatile synthetic intermediate. Researchers are encouraged to use this guide as a
foundational resource for their future studies on this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenyl)-N-hydroxycarbamate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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